Cas no 77449-19-5 (Ac-Lobophytum lactone)

• Product Name: Ac-Lobophytum lactone
• CAS No: 77449-19-5
• MF: C₂₂H₃₀O₅
• MW: 374.470607280731
• CID: 2002663
• Update Time: 2025-03-10

Ac-Lobophytum lactone Chemical and Physical Properties

Names and Identifiers

• Ac-Lobophytum lactone
• 77449-19-5
• Lobophytol acetate
• 2H-Cyclotrideca[b]furan-2-one, 6-acetyl-5-(acetyloxy)-3,3a,4,5,6,7,8,11,12,14a-decahydro-9,13-dimethyl-3-methylene-, (3aS,5S,6S,9E,13E,14aS)-

• Inchi： 1S/C22H30O5/c1-13-7-6-8-14(2)11-20-19(15(3)22(25)27-20)12-21(26-17(5)24)18(10-9-13)16(4)23/h7,11,18-21H,3,6,8-10,12H2,1-2,4-5H3
• InChI Key： POKKLMMGTSYIOG-UHFFFAOYSA-N
• SMILES： CC(OC1C(C(=O)C)CCC(C)=CCCC(C)=CC2OC(C(C2C1)=C)=O)=O

Computed Properties

• Exact Mass: 374.209
• Monoisotopic Mass: 374.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 528.8±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones